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Compound of Interest

Compound Name: Trimethylstannyldimethylivinylsilan

Cat. No.: B1637970

Disclaimer: Specific safety and toxicological data for Trimethylstannyldimethylvinylsilane is
not readily available in public literature. This guide is compiled based on the known hazards of
its constituent chemical classes: organotin compounds (specifically trimethyltin derivatives) and
vinylsilanes. The information provided should be treated as a general guideline, and a thorough
risk assessment should be conducted before handling this compound.

Introduction

Trimethylstannyldimethylvinylsilane is an organometallic compound containing both a highly
toxic organotin moiety and a reactive vinylsilane group. While specific applications are not
widely documented, its structure suggests potential use in organic synthesis and materials
science. The presence of the trimethylstannyl group necessitates extreme caution due to the
high toxicity associated with short-chain alkyltin compounds.[1][2][3] This guide provides a
comprehensive overview of the potential hazards, safe handling procedures, and emergency
protocols based on analogous compounds.

Hazard Identification and Classification

Based on the known hazards of its components, Trimethylstannyldimethylvinylsilane should
be considered highly toxic and reactive.

Primary Hazards:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1637970?utm_src=pdf-interest
https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1475111/
https://www.researchgate.net/publication/22362210_Toxicity_and_Health_Effects_of_Selected_Organotin_Compounds_A_Review
https://chemistry.stackexchange.com/questions/151690/why-are-tri-organotin-chloride-compounds-so-dangerous
https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» High Acute Toxicity: Trimethyltin compounds are among the most toxic organotin compounds
and are readily absorbed through the skin and gastrointestinal tract.[1][2] They are potent
neurotoxins, and exposure can lead to severe and potentially fatal health effects.[3][4]

o Flammability: Vinylsilanes can be flammable.[5] The overall flammability of
Trimethylstannyldimethylvinylsilane should be assumed until tested.

o Skin and Eye Irritation/Corrosion: Organotin compounds can be severely irritating to the skin
and eyes, potentially causing chemical burns.[6] Some vinylsilanes may cause allergic skin
reactions.[7]

o Respiratory Tract Irritation: Inhalation of vapors or aerosols can cause severe irritation to the
respiratory tract.[8]

A logical overview of the potential hazards is presented in the diagram below.
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Caption: Logical relationship of potential hazards associated with

Trimethylstannyldimethylvinylsilane.

Quantitative Data (Estimates based on Analogous

Compounds)

Specific quantitative data for Trimethylstannyldimethylvinylsilane is unavailable. The

following table provides estimated values based on similar organotin and vinylsilane

compounds. These are for guidance only and should not be considered as verified data.

Property

Estimated Value

Source/Analogue
Compound

Physical Properties

Molecular Formula C7H18SnSi -
Molecular Weight 251.99 g/mol -
o General observation for similar
Appearance Colorless liquid (presumed) )
organometallics
N ) 148 °C (for Trimethyltin ) ) )
Boiling Point ] Trimethyltin chloride[9]
chloride)[9]
) ~0.99 g/mL (for Trimethyltin ) ) ]
Density ] Trimethyltin chloride[10]
chloride)[10]
- Soluble in organic solvents, General for organotin halides
Solubility

reacts with water[10]

and chlorosilanes[10]

Toxicological Data

LD50 (Oral, Rat)

12.6 mg/kg (for Trimethyltin
chloride)[9]

Trimethyltin chloride[9]

Exposure Limits (TWA)

0.1 mg/m3 (as Tin, organic

compounds)[6]

Safe Work Australia exposure

standard for organic tin[6]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3277094.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3277094.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3277094.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3277094.htm
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/organo-tin-compounds
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/organo-tin-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: No specific experimental protocols for the synthesis or reactions of
Trimethylstannyldimethylvinylsilane were found. The following is a generalized protocol for
the synthesis of a trimethylstannyl silane, which may be adaptable. This is a representative
procedure and has not been validated for the target compound.

Synthesis of a Trimethylstannyl Silane (General Procedure)

This procedure is based on the reaction of a Grignard reagent with a chlorosilane, a common
method for forming Si-C bonds.

Materials:

e Magnesium turnings

e Vinyl bromide

e Anhydrous diethyl ether or THF
o Dimethylchlorosilane

o Trimethyltin chloride[9][11]
 lodine (for Grignard initiation)
Procedure:

o Grignard Reagent Formation:

o In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine.

o Add a solution of vinyl bromide in anhydrous diethyl ether dropwise from the dropping
funnel. The reaction should initiate, as indicated by a color change and gentle refluxing.

o Once the addition is complete, reflux the mixture for 1-2 hours to ensure complete
formation of the vinylmagnesium bromide.
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» Reaction with Dimethylchlorosilane:
o Cool the Grignard reagent to 0 °C in an ice bath.
o Add a solution of dimethylchlorosilane in anhydrous diethyl ether dropwise.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
several hours.

o Stannylation:
o Cool the reaction mixture to -78 °C (dry ice/acetone bath).
o Slowly add a solution of trimethyltin chloride in anhydrous diethyl ether.

o Maintain the low temperature for 2-3 hours, then allow the mixture to slowly warm to room
temperature overnight.

o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

[e]

Extract the aqueous layer with diethyl ether.

[e]

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o

Remove the solvent under reduced pressure.

[¢]

Purify the crude product by fractional distillation under reduced pressure.

A general workflow for handling highly toxic organometallic compounds is depicted below.
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Caption: General experimental workflow for handling highly toxic organometallic compounds.

Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1637970?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Engineering Controls:

o All work with Trimethylstannyldimethylvinylsilane must be conducted in a certified
chemical fume hood with a high face velocity.

o A safety shower and eyewash station must be readily accessible.

Personal Protective Equipment (PPE):

o Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Double-
gloving is recommended.

» Eye Protection: Chemical splash goggles and a face shield are mandatory.

e Lab Coat: A flame-resistant lab coat should be worn.

o Respiratory Protection: If there is a risk of inhalation, a full-face respirator with appropriate
cartridges for organic vapors and particulates should be used.

Handling Procedures:

o Use inert atmosphere techniques (e.g., Schlenk line or glovebox) to handle the compound,
as it is likely sensitive to air and moisture.[10]

» Avoid all contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

» Use only non-sparking tools.

o Keep away from heat, sparks, and open flames.

Storage:

o Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
atmosphere (e.g., nitrogen or argon).

o Store away from incompatible materials such as oxidizing agents, acids, and water.
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e The storage area should be clearly marked with "HIGHLY TOXIC" warning signs.

Emergency Procedures

Spills:

Evacuate the area immediately.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite or sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the spill area with a 10% bleach solution, followed by a water rinse.[12]

First Aid:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing.[8] Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

o All waste containing Trimethylstannyldimethylvinylsilane must be treated as highly toxic
hazardous waste.

o Collect all waste in clearly labeled, sealed containers.
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e Glassware that has come into contact with the compound should be decontaminated by
rinsing with a 10% bleach solution before standard cleaning.[12]

» Dispose of all waste in accordance with local, state, and federal regulations.

This technical guide provides a framework for the safe handling of
Trimethylstannyldimethylvinylsilane based on the available information for analogous
compounds. It is imperative that all users supplement this information with a thorough,
compound-specific risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Toxicity and health effects of selected organotin compounds: a review - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. researchgate.net [researchgate.net]
¢ 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
e 4. Reddit - The heart of the internet [reddit.com]

e 5. Chloro(dimethyl)vinylsilane | C4H9CISi | CID 519368 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. Organo-tin compounds - DCCEEW [dcceew.gov.au]

e 7.Vinylsilane | C2H6Si | CID 81714 - PubChem [pubchem.ncbi.nim.nih.gov]
» 8. stacks.cdc.gov [stacks.cdc.gov]

e 9. Trimethyltin chloride - Wikipedia [en.wikipedia.org]

e 10. TRIMETHYLTIN CHLORIDE | 1066-45-1 [chemicalbook.com]

e 11. Trimethyltin chloride | Me3SnClI | (CH3)3SnCl — Ereztech [ereztech.com]
e 12. Reddit - The heart of the internet [reddit.com]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of Trimethylstannyldimethylvinylsilane]. BenchChem, [2025]. [Online PDF].

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.reddit.com/r/chemistry/comments/vwj7pf/dealing_with_organotin_reactions/
https://www.benchchem.com/product/b1637970?utm_src=pdf-body
https://www.benchchem.com/product/b1637970?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1475111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1475111/
https://www.researchgate.net/publication/22362210_Toxicity_and_Health_Effects_of_Selected_Organotin_Compounds_A_Review
https://chemistry.stackexchange.com/questions/151690/why-are-tri-organotin-chloride-compounds-so-dangerous
https://www.reddit.com/r/Chempros/comments/11laed1/how_toxic_organotin_compounds_really_are/
https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/organo-tin-compounds
https://pubchem.ncbi.nlm.nih.gov/compound/81714
https://stacks.cdc.gov/view/cdc/19379/cdc_19379_DS1.pdf
https://en.wikipedia.org/wiki/Trimethyltin_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3277094.htm
https://ereztech.com/trimethyltin-chloride-cas-1066-45-1/
https://www.reddit.com/r/chemistry/comments/vwj7pf/dealing_with_organotin_reactions/
https://www.benchchem.com/product/b1637970#safety-and-handling-of-trimethylstannyldimethylvinylsilan
https://www.benchchem.com/product/b1637970#safety-and-handling-of-trimethylstannyldimethylvinylsilan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b1637970#safety-and-handling-of-
trimethylstannyldimethylvinylsilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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